Cas no 1225223-45-9 (5-(2-methyloxiran-2-yl)pyrimidine)

• Product Name: 5-(2-methyloxiran-2-yl)pyrimidine
• CAS No: 1225223-45-9
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 5906591
• PubChem ID: 86644753
• Update Time: 2025-05-25

5-(2-methyloxiran-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(2-methyloxiran-2-yl)pyrimidine
• 5-(2-Methyl-2-oxiranyl)pyrimidine
• SCHEMBL2176336
• EN300-1750991
• 1225223-45-9
• DTXSID901300606

• Inchi： 1S/C7H8N2O/c1-7(4-10-7)6-2-8-5-9-3-6/h2-3,5H,4H2,1H3
• InChI Key： ZEKXVORFPYZXNQ-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1=CN=CN=C1

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-(2-methyloxiran-2-yl)pyrimidine

Recent Advances in the Study of 5-(2-methyloxiran-2-yl)pyrimidine (CAS: 1225223-45-9): A Promising Epoxide Derivative in Chemical Biology and Drug Discovery

5-(2-methyloxiran-2-yl)pyrimidine (CAS: 1225223-45-9) has recently emerged as a compound of significant interest in chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This epoxide-containing pyrimidine derivative has been the subject of several cutting-edge studies exploring its synthetic accessibility, reactivity, and biological activity. The presence of the highly reactive oxirane (epoxide) moiety in conjunction with the pyrimidine ring offers intriguing possibilities for selective modification and interaction with biological targets.

Recent synthetic chemistry breakthroughs have enabled more efficient production of 5-(2-methyloxiran-2-yl)pyrimidine, addressing previous challenges in yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route with 78% overall yield using a novel epoxidation catalyst system. This advancement is particularly important as it facilitates broader investigation of the compound's pharmaceutical potential by making larger quantities available for biological testing.

From a mechanistic perspective, research has focused on the compound's ability to act as a covalent modifier of biological nucleophiles. The strained oxirane ring undergoes ring-opening reactions with thiol and amino groups in proteins, making it a promising candidate for the development of targeted covalent inhibitors. Computational modeling studies suggest that the methyl substitution on the oxirane ring provides optimal steric and electronic properties for selective interactions with biological targets while maintaining sufficient reactivity.

In the realm of drug discovery, preliminary biological evaluations have revealed interesting activity profiles for 5-(2-methyloxiran-2-yl)pyrimidine and its derivatives. Screening against kinase panels showed selective inhibition of several cancer-related kinases, with IC50 values in the low micromolar range. Particularly notable was its activity against EGFR mutants resistant to current therapies, suggesting potential applications in overcoming drug resistance in oncology. These findings were recently presented at the 2023 American Chemical Society National Meeting and are currently under peer review.

The compound's potential extends beyond kinase inhibition. Recent work published in ChemBioChem demonstrated its utility as a versatile building block for the synthesis of more complex bioactive molecules. Researchers successfully incorporated the 5-(2-methyloxiran-2-yl)pyrimidine scaffold into PROTAC (proteolysis targeting chimera) molecules, leveraging both its binding capabilities and the epoxide's reactivity for target engagement. This innovative approach opens new avenues for the development of targeted protein degradation therapeutics.

From a safety and ADME (absorption, distribution, metabolism, and excretion) perspective, early preclinical studies indicate that 5-(2-methyloxiran-2-yl)pyrimidine exhibits favorable pharmacokinetic properties in rodent models. The compound demonstrated good oral bioavailability (62%) and reasonable metabolic stability, with the epoxide moiety remaining intact under physiological conditions long enough to reach target tissues. These findings, while preliminary, support further investigation of this scaffold in drug development programs.

Looking forward, several research groups have announced plans to explore structure-activity relationships around the 5-(2-methyloxiran-2-yl)pyrimidine core. Upcoming studies aim to systematically vary substituents on both the pyrimidine ring and the oxirane moiety to optimize potency, selectivity, and drug-like properties. The compound's unique combination of structural features and demonstrated biological activity positions it as a promising lead for multiple therapeutic areas, particularly in oncology and inflammatory diseases.